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Abstract
Cyclohexyl hexanoate (CAS 6243-10-3), an ester of cyclohexanol and hexanoic acid, finds

applications in the fragrance, flavor, and chemical industries.[1] Its potential use as a building

block or intermediate in pharmaceutical synthesis necessitates a thorough understanding of its

thermophysical properties.[1][2] These properties are critical for process design, reaction

engineering, formulation development, and safety assessments. This technical guide provides

a comprehensive overview of the key thermophysical properties of cyclohexyl hexanoate,

including density, viscosity, surface tension, heat capacity, thermal conductivity, and refractive

index. Due to the limited availability of direct experimental data for cyclohexyl hexanoate, this

document synthesizes known values with estimations derived from data on analogous

cyclohexyl esters. Detailed experimental protocols for determining these properties are also

presented, alongside a generalized workflow illustrating the role of physicochemical

characterization in small molecule drug development.

Physicochemical Properties
Cyclohexyl hexanoate is a colorless to pale yellow liquid with a characteristic fruity odor.[3] It

is generally soluble in organic solvents but has limited solubility in water.[3][4]
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Table 1: General and Calculated Physicochemical Properties of Cyclohexyl Hexanoate

Property Value Unit Source / Method

Molecular Formula C₁₂H₂₂O₂ - [5]

Molecular Weight 198.30 g/mol [5]

CAS Number 6243-10-3 - [5]

Normal Boiling Point

(Est.)
258 °C [4]

525.86 K Joback Method[6]

Flash Point 95.56 °C [1]

Enthalpy of Formation

(Ideal Gas, Est.)
-481.49 kJ/mol Joback Method[6]

Gibbs Free Energy of

Formation (Est.)
-159.31 kJ/mol Joback Method[6]

Enthalpy of

Vaporization (at Tboil,

Est.)

48.99 kJ/mol Joback Method[6]

Critical Temperature

(Est.)
711.12 K Joback Method[6]

Critical Pressure (Est.) 2100 kPa Joback Method[6]

Critical Volume (Est.) 0.710 m³/kmol Joback Method[6]

Water Solubility (at

25°C)
0.15 g/L [4]

Temperature-Dependent Thermophysical Properties
The following tables summarize available and estimated temperature-dependent

thermophysical data for cyclohexyl hexanoate. Where direct experimental data is unavailable,

values are estimated based on trends observed for analogous short-chain cyclohexyl esters

(e.g., cyclohexyl acetate, propanoate, and butyrate).[2][7][8]
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Table 2: Density (ρ)

Temperature (K)
Density (g/cm³)
(Estimated)

Notes

293.15 (20°C) ~0.93 - 0.96
Estimated based on related

cyclohexyl esters.[9]

313.15 (40°C) ~0.91 - 0.94

Density typically decreases

linearly with increasing

temperature.

333.15 (60°C) ~0.89 - 0.92

Table 3: Dynamic Viscosity (η)

Temperature (K)
Dynamic Viscosity (mPa·s)
(Estimated)

Notes

293.15 (20°C) ~2.5 - 4.0

Estimated based on analogous

compounds. Viscosity

decreases exponentially with

temperature.

313.15 (40°C) ~1.5 - 2.5

333.15 (60°C) ~1.0 - 1.8

Table 4: Surface Tension (γ)
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Temperature (K)
Surface Tension (mN/m)
(Estimated)

Notes

298.15 (25°C) ~28 - 32

Estimated based on similar

esters. Surface tension

generally shows a linear

decrease with increasing

temperature.[3][10]

313.15 (40°C) ~27 - 31

328.15 (55°C) ~26 - 30

Table 5: Isobaric Heat Capacity (Cp) - Liquid

Temperature (K)
Heat Capacity (J/mol·K)
(Estimated)

Notes

298.15 (25°C) ~380 - 420

Estimated based on data for

analogous cyclohexyl esters.

[2][9] Liquid heat capacity

generally increases with

temperature.

313.15 (40°C) ~390 - 430

328.15 (55°C) ~400 - 440

Table 6: Thermal Conductivity (k) - Liquid
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Temperature (K)
Thermal Conductivity
(W/m·K) (Estimated)

Notes

298.15 (25°C) ~0.13 - 0.15

Estimated based on similar

organic liquids. Thermal

conductivity of liquids typically

decreases slightly with

increasing temperature.[7]

323.15 (50°C) ~0.12 - 0.14

348.15 (75°C) ~0.11 - 0.13

Table 7: Refractive Index (n_D)

Temperature (°C) Refractive Index Source

17.0 1.44650 [1]

20.0 1.4445 - 1.4475 [11]

Role in Drug Development
In the context of drug development, small organic molecules like cyclohexyl hexanoate can

serve as intermediates or building blocks in the synthesis of active pharmaceutical ingredients

(APIs). The physicochemical properties of such molecules are critical during the preclinical

development phase.[12] They influence process chemistry (e.g., reaction kinetics, solvent

selection, purification), formulation development (e.g., solubility, excipient compatibility), and

safety assessments.[12][13] A thorough characterization ensures a robust and scalable

manufacturing process and a stable, effective final drug product.[13][14]
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Caption: Generalized workflow for small molecule drug development.
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Experimental Protocols
Precise determination of thermophysical properties requires standardized experimental

methods. Below are detailed protocols for key measurements.

Density Measurement
Principle: Density is determined by measuring the mass of a known volume of the liquid at a

controlled temperature.

Instrumentation: A high-precision vibrating tube densimeter (e.g., Anton Paar DMA series) is

commonly used.

Methodology:

Calibration: The instrument is calibrated using two standards of known density, typically

dry air and ultrapure water, across the desired temperature range.

Sample Preparation: The cyclohexyl hexanoate sample must be of high purity (≥99%)

and degassed to remove dissolved air bubbles that can affect measurement accuracy.

Measurement: The sample is injected into the oscillating U-tube of the densimeter. The

instrument measures the oscillation period, which is directly related to the density of the

sample.

Temperature Control: The temperature of the measurement cell is controlled with a high-

precision Peltier thermostat, typically with an accuracy of ±0.01 K.

Data Acquisition: Measurements are taken at various temperature setpoints, allowing the

sample to thermally equilibrate at each point before recording the density value.

Viscosity Measurement
Principle: Dynamic viscosity is measured by determining the shear stress of the fluid at a

given shear rate and temperature.

Instrumentation: A rotational viscometer or a rolling/falling-ball viscometer (e.g., Anton Paar

SVM series) is suitable.
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Methodology:

Calibration: The viscometer is calibrated using certified viscosity standards at each

measurement temperature.

Sample Preparation: A small, pure, and degassed sample of cyclohexyl hexanoate is

introduced into the measurement cell.

Measurement:

Rotational Viscometer: A spindle rotates within the sample, and the torque required to

overcome the viscous drag is measured.

Stabinger Viscometer (SVM): A magnet-containing tube rotates at a constant speed

within a sample-filled measuring cell. The rotational speed difference, caused by

hydrodynamic forces, is a measure of the dynamic viscosity. Simultaneously, density

can be measured by the U-tube principle to determine kinematic viscosity.

Temperature Control: The sample temperature is precisely controlled using an integrated

Peltier system.

Data Acquisition: Viscosity is measured across a range of temperatures, ensuring thermal

equilibrium is reached at each setpoint.

Surface Tension Measurement
Principle: Surface tension is determined by measuring the force required to detach a probe

(e.g., a ring or plate) from the liquid's surface or by analyzing the shape of a pendant drop.

Instrumentation: A force tensiometer (using the du Noüy ring or Wilhelmy plate method) or a

drop shape analyzer.

Methodology (du Noüy Ring Method):

Calibration: The instrument is calibrated with a certified weight. The platinum-iridium ring is

cleaned thoroughly, typically by flaming, to ensure complete wettability.
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Sample Preparation: The cyclohexyl hexanoate sample is placed in a clean,

temperature-controlled vessel.

Measurement: The ring is immersed in the liquid and then slowly pulled through the

interface. The instrument records the maximum force exerted on the ring just before it

detaches from the liquid surface.

Correction: A correction factor is applied to the measured force to account for the volume

of liquid lifted, yielding the surface tension.

Temperature Control: The sample vessel is jacketed and connected to a circulating water

bath to maintain a constant temperature.

Heat Capacity Measurement
Principle: Isobaric heat capacity is determined by measuring the heat flow required to

change the temperature of a sample by a specific amount.

Instrumentation: Differential Scanning Calorimeter (DSC).

Methodology:

Calibration: The DSC instrument's temperature and heat flow are calibrated using certified

standards (e.g., indium, sapphire).

Sample Preparation: A small, accurately weighed sample of cyclohexyl hexanoate
(typically 5-10 mg) is hermetically sealed in an aluminum pan. An empty pan is used as a

reference.

Measurement (Three-Step Method): a. A baseline run is performed with two empty pans.

b. A run is performed with a sapphire standard in the sample position. c. A run is

performed with the cyclohexyl hexanoate sample.

Heating Program: All runs are conducted under a controlled inert atmosphere (e.g.,

nitrogen) using the same heating rate (e.g., 10 °C/min) over the desired temperature

range.
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Calculation: The heat capacity of the sample is calculated by comparing the heat flow

signals from the three runs.

Thermal Conductivity Measurement
Principle: The transient hot-wire method is commonly used. It involves measuring the

temperature rise of a thin wire immersed in the liquid after a short electrical pulse is applied.

Instrumentation: A transient hot-wire thermal conductivity analyzer.

Methodology:

Calibration: The instrument is calibrated against fluids of known thermal conductivity, such

as toluene or water.

Sample Preparation: The measurement cell is filled with the pure cyclohexyl hexanoate
sample.

Measurement: A short, precise heating pulse is applied to the platinum wire, and the

resulting temperature change over time is recorded. The rate of temperature rise is related

to the thermal diffusivity of the fluid, from which thermal conductivity is calculated.

Temperature and Pressure Control: The sample cell is placed in a thermostat to control the

temperature. Measurements can be performed at various temperatures and pressures.

Visualization of Experimental Workflow
The comprehensive characterization of a substance like cyclohexyl hexanoate involves a

logical sequence of experiments. The workflow ensures that foundational properties are

determined first, followed by more complex thermal and stability analyses.
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Caption: Workflow for thermophysical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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